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Get Quote

Thiamet G is used in diverse research areas. The table below outlines key experimental findings and the

protocols used to obtain them.

Disease Context

Key Experimental Findings

Detailed Protocol Summary

Neurodegeneration
(Parkinson's
Disease)

Cancer (Leukemia)

Ischemic Stroke

Ameliorates cognitive impairment
in a rotenone-induced mouse
model; reduces microglial
activation & pro-inflammatory
cytokines (TNF-q, IL-1(, IL-6) [1]
[2].

Sensitizes human leukemia cells
(Jurkat) to microtubule-stabilizing
agent paclitaxel, leading to
reduced cell viability and increased
cytotoxicity [3].

Exerts neuroprotective effects in a
mouse MCAO model; reduces
infarct volume, improves
neurological scores, shifts
microglia/macrophages from pro-

In Vivo: C57BL/6J mice induced with
rotenone; TMG (10 mg/kg, i.p.)
administered daily for 5 injections.
Cognitive function assessed via Y-maze
and novel object recognition tests.
Microglial activation analyzed via Ibal
immunostaining; cytokines measured by
ELISA[1] [2].

In Vitro: Jurkat cells treated with TMG
(typically 1-10 uM) and/or paclitaxel for
24-72 hrs. Cell viability assessed by XTT
assay. Microtubule network integrity
examined via immunofluorescence [3].

In Vivo: Mice subjected to MCAO; TMG
(20 mg/kg, i.p.) administered either
preventively (3 days before) or
therapeutically (0.5 hrs after). Infarct
volume measured by TTC staining;
neurobehavioral tests (MNSS, foot-
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Disease Context Key Experimental Findings Detailed Protocol Summary
inflammatory M1 to anti- fault); microglial polarization analyzed
inflammatory M2 phenotype [4]. via Ibal, CD16/32 (M1), and CD206

(M2) staining [4].

Cancer Disrupts tumor secretome; alters In Vitro: U87-MG cells treated with 1 uM
(Glioblastoma) abundance of 51 proteins; TMG for 72 hrs in serum-free medium.
decreases radioresistance in U87- Conditioned medium (secretome)
MG cells [5]. collected, concentrated, and analyzed

by label-free LC-MS/MS. Protein O-
GIcNAcylation confirmed via
immunocytochemistry (RL2 antibody)

[5].

Signaling Pathways and Mechanisms

Thiamet G influences multiple critical signaling pathways by increasing O-GlcNAcylation of specific

proteins. The following diagrams illustrate two key mechanisms.
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Thiamet G
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Mechanism 1: Thiamet G inhibits neuroinflammation via O-GlcNAcylation of STING, a key immune
regulator in microglia [1] [2].
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Mechanism 2: Thiamet G synergizes with paclitaxel by perturbing microtubule network in leukemia cells

[3].
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Considerations for Research Use

When designing experiments with Thiamet G, please consider the following points:

e Dosing Variability: Effective doses can vary significantly. Common in vitro concentrations range
from 1 to 50 uM, while in vivo studies in mice often use doses of 10 to 20 mg/kg administered via
intraperitoneal injection [5] [4] [3].

¢ Therapeutic Time Window: The compound shows efficacy in stroke models even when
administered after the ischemic event, highlighting its potential as a therapeutic agent [4].

¢ Context-Dependent Effects: The functional outcomes of O-GIcNAc elevation are highly context-
dependent. While it can be protective in neurodegenerative models, its role in cancer may be
complex, potentially promoting or suppressing tumor progression depending on the cell type [3] [6]

[71.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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